Cas no 146967-87-5 (methyl 2-(9H-fluoren-9-ylidene)acetate)

• Product Name: methyl 2-(9H-fluoren-9-ylidene)acetate
• CAS No: 146967-87-5
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 100943
• PubChem ID: 735976
• Update Time: 2025-06-07

methyl 2-(9H-fluoren-9-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(9H-fluoren-9-ylidene)-, methyl ester
• methyl 2-fluoren-9-ylideneacetate
• Methyl 9-fluorenylideneacetate
• 9-Fluorenyliden-essigsaeuremethylester
• fluoren-9-yliden-acetic acid methyl ester
• Fluoren-9-yliden-essigsaeure-methylester
• Fluorenylidenessigsaeure-ethylester
• methyl 2-(9H-fluoren-9-ylidene)acetate
• methyl 9H-fluoren-9-ylideneacetate
• Aceticacid, 9H-fluoren-9-ylidene-, methyl ester (9CI)
• LABOTEST-BB LT00112245
• Methyl 9-fluorenylideneacetate 95%
• Methyl 9-fluorenylideneacetate,95%
• Methyl 9-fluorenylideneacetate, 95%
• J-008292
• DTXSID60352895
• AKOS024360126
• METHYL9-FLUORENYLIDENEACETATE
• 146967-87-5
• FT-0710738
• SCHEMBL24704037
• EN300-1459522
• DB-063689
• DTXCID70303959

• MDL： MFCD00192298
• Inchi： 1S/C16H12O2/c1-18-16(17)10-15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-10H,1H3
• InChI Key： JKKWDADOWDCWKC-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C1/C2C=CC=CC=2C2C=CC=CC=2/1)=O

Computed Properties

• Exact Mass: 236.08400
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 108-112 °C (lit.)
• PSA: 26.30000
• LogP: 3.27170
• Solubility: Not determined

methyl 2-(9H-fluoren-9-ylidene)acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on methyl 2-(9H-fluoren-9-ylidene)acetate

Methyl 2-(9H-fluoren-9-ylidene)acetate (CAS No. 146967-87-5): A Comprehensive Overview in Modern Chemical Research

Methyl 2-(9H-fluoren-9-ylidene)acetate, a compound with the chemical identifier CAS No. 146967-87-5, has garnered significant attention in the realm of chemical biology and pharmaceutical research. This organometallic derivative, characterized by its fluorene core and acetic ester functionality, exhibits unique structural and electronic properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of methyl 2-(9H-fluoren-9-ylidene)acetate consists of a fluorene moiety linked to an acetylacetate group. The fluorene ring, known for its rigidity and fluorescence properties, serves as an excellent scaffold for designing molecules with enhanced stability and optical characteristics. This feature has been leveraged in the synthesis of fluorescent probes and sensors, where the compound's ability to emit light under specific conditions makes it highly useful for biochemical assays.

In recent years, the interest in methyl 2-(9H-fluoren-9-ylidene)acetate has surged due to its potential applications in medicinal chemistry. The compound's dual functionality—combining the electron-donating properties of the fluorene ring with the electrophilic nature of the acetylacetate group—has opened new avenues for drug discovery. Researchers have explored its utility as a building block in the synthesis of heterocyclic compounds, which are known to exhibit a wide range of biological activities.

One of the most compelling aspects of methyl 2-(9H-fluoren-9-ylidene)acetate is its role in the development of photodynamic therapy agents. The fluorene core's ability to absorb light and generate reactive oxygen species has been harnessed to create photosensitizers that can selectively target and destroy cancer cells. Preliminary studies have shown promising results when using derivatives of this compound in combination with light irradiation, demonstrating its potential as an effective therapeutic modality.

The synthesis of methyl 2-(9H-fluoren-9-ylidene)acetate involves a series of well-established organic reactions, including condensation and esterification processes. The fluorene derivative is typically prepared by reacting fluorene with an acetylating agent, followed by esterification to introduce the methyl group at the alpha position. This synthetic route is both efficient and scalable, making it suitable for industrial production.

From a computational chemistry perspective, methyl 2-(9H-fluoren-9-ylidene)acetate has been extensively studied to understand its electronic structure and reactivity. Advanced computational methods have revealed insights into how the fluorene ring interacts with transition metals, providing a foundation for designing novel catalysts and coordination complexes. These findings have implications not only in pharmaceutical chemistry but also in materials science, where metal-organic frameworks (MOFs) are being developed for various applications.

The biological activity of methyl 2-(9H-fluoren-9-ylidene)acetate has been explored through both in vitro and in vivo studies. Researchers have investigated its potential as an antimicrobial agent, finding that certain derivatives exhibit inhibitory effects on bacterial growth. Additionally, its interaction with biological targets such as enzymes and receptors has been studied to identify potential therapeutic applications.

The future prospects of methyl 2-(9H-fluoren-9-ylidene)acetate are vast, with ongoing research focusing on expanding its utility in drug development and material science. Innovations in synthetic methodologies are expected to lead to more efficient production processes, while computational studies will continue to provide deeper insights into its properties. As our understanding of this compound grows, so too will its significance in advancing chemical research across multiple disciplines.